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Cat. No.: B12385702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yohimbine, a naturally occurring indole alkaloid derived from the bark of the Pausinystalia

johimbe tree, has a long history of use in traditional medicine and has been investigated for

various therapeutic applications.[1] Its pharmacological activity is primarily attributed to its

antagonism of α2-adrenergic receptors. Yohimbine's complex pentacyclic structure contains

five chiral centers, giving rise to several stereoisomers, each with unique physical, chemical,

and pharmacological properties. Understanding the distinct characteristics of these isomers—

including yohimbine, corynanthine, rauwolscine (α-yohimbine), alloyohimbine, and

pseudoyohimbine—is critical for targeted drug design and development. This technical guide

provides an in-depth comparison of these isomers, detailing their physicochemical properties,

receptor binding affinities, and the experimental methodologies used for their characterization.

Core Physicochemical Properties of Yohimbine
Isomers
The stereochemical configuration of yohimbine isomers significantly influences their physical

and chemical properties. These differences, though sometimes subtle, can impact their

solubility, stability, and pharmacokinetic profiles. The following tables summarize the available

quantitative data for the key isomers.
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Table 1: General and Physical Properties of Yohimbine Isomers

Property Yohimbine
Corynanthi
ne

Rauwolscin
e (α-
Yohimbine)

Alloyohimbi
ne

Pseudoyohi
mbine

Molecular

Formula
C₂₁H₂₆N₂O₃ C₂₁H₂₆N₂O₃ C₂₁H₂₆N₂O₃ C₂₁H₂₆N₂O₃ C₂₁H₂₆N₂O₃

Molecular

Weight

354.44 g/mol

[2]

354.44 g/mol

[3]

354.45 g/mol

[1]

354.45 g/mol

[4]

354.44 g/mol

[3]

Melting Point

(°C)
234 - 241[2]

225 - 227

(dec.)[5]

Data not

available

Data not

available
252 - 293[3]

pKa ~6.5 - 7.5
Data not

available

Data not

available

Data not

available

Data not

available

LogP 2.73[2] 2.72[6]
Data not

available

Data not

available
2.9

Appearance

White

crystalline

powder[7][8]

Stout prisms

from

acetone[5]

Crystalline

solid
Solid[4]

Rhombic

platelets[3]

Table 2: Solubility Properties of Yohimbine Isomers
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Isomer Water Solubility Organic Solvent Solubility

Yohimbine
Sparingly soluble (0.348 g/L)

[2][9]

Highly soluble in alcohol and

chloroform; sparingly soluble in

diethyl ether.[7]

Corynanthine Practically insoluble.[5]

Soluble in boiling chloroform,

benzene, ethyl acetate, and

alcohol.[5]

Rauwolscine Data not available Soluble in DMSO.[10]

Alloyohimbine Data not available Soluble in DMSO.[4]

Pseudoyohimbine Data not available Data not available

Note: The hydrochloride salts of these alkaloids are generally more water-soluble.[1]

Table 3: Spectroscopic Data of Yohimbine Isomers

Isomer
UV λmax (nm) in
Methanol/Ethanol

Mass Spectrometry (m/z)

Yohimbine 226, 283, 290[5] [M+H]⁺: 355.202

Corynanthine 226, 283, 290[5] [M+H]⁺: 355.202

Rauwolscine Data not available [M-H₂O-H]⁻: 335.173

Alloyohimbine Data not available Data not available

Pseudoyohimbine 225, 281, 290[3] [M+H]⁺: 355.202[11]

Pharmacological Profile: Receptor Binding Affinities
The most significant differences among the yohimbine isomers lie in their pharmacological

activities, which are dictated by their binding affinities for various neurotransmitter receptors.

Stereoisomerism dramatically alters the selectivity for α1- versus α2-adrenergic receptors and

influences interactions with serotonin (5-HT) receptors.
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Table 4: Adrenergic Receptor Binding Affinities (Ki or pKi) of Yohimbine Isomers

Isomer
α1-
Adrenergi
c

α2-
Adrenergi
c

α2A-
Adrenergi
c

α2B-
Adrenergi
c

α2C-
Adrenergi
c

Selectivit
y

Yohimbine
pKi:

~7.3[12]

Ki: ~12

nM[10]

pKi:

8.52[13]

pKi:

8.00[13]

pKi:

9.17[13]

α2 > α1

(~30-fold)

[14]

Corynanthi

ne

High

affinity
Low affinity

Data not

available

Data not

available

Data not

available

α1 > α2

(~10-fold)

[14][15]

Rauwolscin

e
Low affinity

High

affinity (Ki:

12 nM)[10]

Data not

available

Data not

available

Data not

available

α2 > α1

(~30-fold)

[14]

Alloyohimbi

ne

Ki: 160

nM[16]

Ki: 19

nM[16]

Data not

available

Data not

available

Data not

available

α2-

selective

Pseudoyoh

imbine

Data not

available

Data not

available

Data not

available

Data not

available

Data not

available

Data not

available

Table 5: Serotonin (5-HT) Receptor Binding Affinities (Ki or pKi) of Yohimbine Isomers
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Isomer 5-HT1A 5-HT1B 5-HT1D 5-HT2A 5-HT2B

Yohimbine

Ki: 74 nM

(partial

agonist)[16]

[17]

Moderate

affinity

Moderate

affinity
Weak affinity

Moderate

affinity

Corynanthine
Data not

available

Data not

available

Data not

available

Data not

available

Data not

available

Rauwolscine

Ki: 158 nM

(partial

agonist)[1]

[17]

Data not

available

High

affinity[18]
Antagonist[1]

Antagonist

(Ki: 14.3 nM)

[1][10]

Alloyohimbin

e

Data not

available

Data not

available

Data not

available

Data not

available

Data not

available

Pseudoyohim

bine

Data not

available

Data not

available

Data not

available

Data not

available

Data not

available

Signaling Pathways and Mechanisms of Action
The differential receptor affinities of yohimbine isomers translate into distinct downstream

signaling cascades.

α2-Adrenergic Receptor Antagonism (Yohimbine,
Rauwolscine, Alloyohimbine)
The primary mechanism of action for yohimbine and rauwolscine is the competitive antagonism

of presynaptic α2-adrenergic receptors. These receptors are G-protein coupled receptors

(GPCRs) linked to inhibitory G-proteins (Gi). Their activation by norepinephrine normally

inhibits adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels and subsequently

decreasing norepinephrine release. By blocking these receptors, yohimbine and its α2-

selective isomers prevent this negative feedback, leading to an increase in norepinephrine

release into the synaptic cleft.
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Presynaptic Neuron

Yohimbine / Rauwolscine α2-Adrenergic
Receptor (Gi)

Blocks
Adenylyl Cyclase

Inhibits
cAMPConverts

ATP

Norepinephrine
Release

Inhibits

Norepinephrine Activates

Postsynaptic Cell (e.g., Smooth Muscle)

Corynanthine α1-Adrenergic
Receptor (Gq)

Blocks
Phospholipase C

Activates
IP3

DAGPIP2

Ca²⁺ Release

PKC Activation

Norepinephrine Activates
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Neuron

Rauwolscine / Yohimbine 5-HT1A Receptor (Gi)Partially Activates Adenylyl CyclaseInhibits ↓ cAMP

Serotonin (5-HT) Fully Activates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2572975/
https://pubmed.ncbi.nlm.nih.gov/2572975/
https://www.benchchem.com/product/b12385702#physical-and-chemical-properties-of-yohimbine-isomers
https://www.benchchem.com/product/b12385702#physical-and-chemical-properties-of-yohimbine-isomers
https://www.benchchem.com/product/b12385702#physical-and-chemical-properties-of-yohimbine-isomers
https://www.benchchem.com/product/b12385702#physical-and-chemical-properties-of-yohimbine-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12385702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

